Cas no 18422-53-2 (Shi Epoxidation Diketal Catalyst)

• Product Name: Shi Epoxidation Diketal Catalyst
• CAS No: 18422-53-2
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• MDL: MFCD11865369
• CID: 51032
• PubChem ID: 4229821
• Update Time: 2025-04-18

Shi Epoxidation Diketal Catalyst Chemical and Physical Properties

Names and Identifiers

• 1,2:4,5-di-O-isopropylidene-B-D-*erythro-2,3-hexo
• 1,2:4,5-Di-O-isopropylidene-beta-D-erythro-2,3-hexodiulo-2,6-pyranose
• D-Epoxone
• Shi Epoxidation Diketal Catalyst
• (3'aR,4S,7'aR)-2,2,2',2'-tetramethylspiro[1,3-dioxolane-4,6'-4,7a-dihydro-3aH-[1,3]dioxolo[4,5-c]pyran]-7'-one
• Shi Epoxidation Dike
• diketal Shi-catalyst
• Shi catalyst
• Shi epoxidation catalist
• Shi's catalyst
• Shi's epoxone
• Shi's ketone
• D-EPOXONE(R)
• Shi’s epoxidation catalyst
• 1 2:4 5-DI-O-ISOPROPYLIDENE-B-D-ERYTHRO&
• 1,2:4,5-DI-O-ISOPROPYLIDENE-BETA- &
• di-O-isopropylidene-beta-D-erythro-2,3-hexodiulopyranose
• D-Epoxone(rg
• Shi Epoxidation Diketal Catalyst 98%
• (4S,7'As)-2,2,2',2'-tetramethylspiro[1,3-dioxolane-4,6'-4,7a-dihydro-3aH-[1,3]dioxolo[4,5-c]pyran]-7
• 1,2:4,5-Di-O-isopropylidene-b-D-erythro-2,3-hexodiulo-2,6-pyranose
• 1,2:4,5-Bis-O-isopropylidene-beta-D-erythro-2,3-hexodiulo-2,6-pyranose
• 18422-53-2
• 2,2,2',2'-TETRAMETHYLDIHYDROSPIRO[1,3-DIOXOLANE-4,6'-[1,3]DIOXOLO[4,5-C]PYRAN]-7'(4'H)-ONE
• Shi epoxidation catalyst, L-enantiomer
• LS-14118
• AKOS005528297
• MFCD00063383
• 2,2,2',2'-tetramethyldihydrospiro[[1,3]dioxolo[4,5-c]pyran-6,4'-[1,3]dioxolan]-7(7aH)-one
• MFCD11865369
• 2,2,2',2'-tetramethylspiro[1,3-dioxolane-4,6'-4,7a-dihydro-3aH-[1,3]dioxolo[4,5-c]pyran]-7'-one
• FT-0603999
• SY007973
• SCHEMBL14084968
• SCHEMBL1704440
• CS-W016736
• Rel-(3a'R,4S,7a'R)-2,2,2',2'-tetramethyldihydrospiro[[1,3]dioxolane-4,6'-[1,3]dioxolo[4,5-c]pyran]-7'(4'H)-one
• EX-A5739
• Shi Epoxidation Diketal Catalyst, 95% purity
• AKOS024318948
• AC-22437
• DTXSID70428499
• 273202-74-7
• IVWWFWFVSWOTLP-RWYTXXIDSA-N
• 1,2;4,5-di-O-isopropylidene-beta-D-erythro-2,3-hexodiulo-2,6-pyranose
• Shi Epoxidation Diketal Catalyst, 98%

• MDL： MFCD11865369
• Inchi： 1S/C12H18O6/c1-10(2)15-6-12(18-10)9(13)8-7(5-14-12)16-11(3,4)17-8/h7-8H,5-6H2,1-4H3
• InChI Key： IVWWFWFVSWOTLP-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2COC3(COC(C)(C)O3)C(C12)=O
• BRN： 1319073

Computed Properties

• Exact Mass: 258.11000
• Monoisotopic Mass: 258.11033829 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Molecular Weight: 258.27
• Topological Polar Surface Area: 63.2

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.28
• Melting Point: 102-104 ºC
• Boiling Point: 341.9±42.0 °C at 760 mmHg
• Flash Point: 149.9±27.9 °C
• Refractive Index: 1.511
• Solubility: Soluble in chloroform and methanol.
• PSA: 63.22000
• LogP: 0.58500
• Solubility: Soluble in most organic solvents, it can be used in a variety of organic solvents.

Shi Epoxidation Diketal Catalyst Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans